Cas no 1385426-60-7 (6-Chloro-5-methyl-N-[2-(4-methylpiperazin-1-YL)propyl]pyridine-3-sulfonamide)

• Product Name: 6-Chloro-5-methyl-N-[2-(4-methylpiperazin-1-YL)propyl]pyridine-3-sulfonamide
• CAS No: 1385426-60-7
• MF: C₁₄H₂₃ClN₄O₂S
• MW: 346.876020669937
• CID: 6356603
• PubChem ID: 72001391
• Update Time: 2025-05-20

6-Chloro-5-methyl-N-[2-(4-methylpiperazin-1-YL)propyl]pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• AKOS016935381
• 6-CHLORO-5-METHYL-N-[2-(4-METHYLPIPERAZIN-1-YL)PROPYL]PYRIDINE-3-SULFONAMIDE
• Z1256698357
• EN300-26588357
• 1385426-60-7
• 6-Chloro-5-methyl-N-[2-(4-methylpiperazin-1-YL)propyl]pyridine-3-sulfonamide

• Inchi： 1S/C14H23ClN4O2S/c1-11-8-13(10-16-14(11)15)22(20,21)17-9-12(2)19-6-4-18(3)5-7-19/h8,10,12,17H,4-7,9H2,1-3H3
• InChI Key： MJXUUXXRYQISOU-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=C(C=N1)S(NCC(C)N1CCN(C)CC1)(=O)=O

Computed Properties

• Exact Mass: 346.1230249g/mol
• Monoisotopic Mass: 346.1230249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 73.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides

Additional information on 6-Chloro-5-methyl-N-[2-(4-methylpiperazin-1-YL)propyl]pyridine-3-sulfonamide

Introduction to 6-Chloro-5-methyl-N-[2-(4-methylpiperazin-1-YL)propyl]pyridine-3-sulfonamide (CAS No. 1385426-60-7) and Its Emerging Applications in Chemical Biology

6-Chloro-5-methyl-N-[2-(4-methylpiperazin-1-YL)propyl]pyridine-3-sulfonamide, identified by its CAS number 1385426-60-7, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and pharmacological properties. This compound belongs to the class of pyridine sulfonamides, which are widely recognized for their versatility in medicinal chemistry and drug development. The presence of multiple functional groups, including a chloro substituent, a methyl group, and a piperazine moiety, makes this molecule a promising candidate for further exploration in various therapeutic applications.

The sulfonamide moiety in the molecular structure of 6-Chloro-5-methyl-N-[2-(4-methylpiperazin-1-YL)propyl]pyridine-3-sulfonamide plays a crucial role in its biological activity. Sulfonamides are well-documented for their antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of atoms in this compound contributes to its ability to interact with biological targets, such as enzymes and receptors, thereby modulating cellular processes. This has led to extensive research into its potential as an intermediate in the synthesis of novel pharmaceuticals.

In recent years, the interest in 6-Chloro-5-methyl-N-[2-(4-methylpiperazin-1-YL)propyl]pyridine-3-sulfonamide has been fueled by advancements in computational chemistry and high-throughput screening techniques. These methodologies have enabled researchers to rapidly evaluate the compound's binding affinity and selectivity towards various biological targets. Preliminary studies have suggested that this molecule may exhibit inhibitory activity against certain kinases and transcription factors, making it a valuable scaffold for developing targeted therapies.

The 4-methylpiperazine component of the compound is particularly noteworthy, as piperazine derivatives are known for their role in central nervous system (CNS) drugs due to their ability to cross the blood-brain barrier. The incorporation of this group into 6-Chloro-5-methyl-N-[2-(4-methylpiperazin-1-YL)propyl]pyridine-3-sulfonamide enhances its pharmacokinetic profile, potentially improving bioavailability and therapeutic efficacy. This feature has attracted considerable interest from pharmaceutical companies looking to develop next-generation CNS drugs.

Recent experimental studies have begun to unravel the mechanistic aspects of 6-Chloro-5-methyl-N-[2-(4-methylpiperazin-1-YL)propyl]pyridine-3-sulfonamide's biological effects. Researchers have observed that the compound can modulate intracellular signaling pathways by interacting with specific protein targets. For instance, it has shown promise in inhibiting pathways involved in cancer cell proliferation and metastasis. These findings align with the growing body of evidence supporting the use of sulfonamide derivatives in oncology research.

The structural diversity of 6-Chloro-5-methyl-N-[2-(4-methylpiperazin-1-YL)propyl]pyridine-3-sulfonamide also allows for modifications that can fine-tune its pharmacological properties. By altering substituents or exploring analogs, chemists can optimize potency, selectivity, and solubility. This flexibility is crucial in drug discovery pipelines, where lead optimization is often necessary to achieve desired therapeutic outcomes.

The synthesis of 6-Chloro-5-methyl-N-[2-(4-methylpiperazin-1-YL)propyl]pyridine-3-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as catalytic coupling reactions and transition-metal-mediated transformations, have been employed to construct the complex framework efficiently. These methods not only improve yield but also enhance scalability for industrial applications.

As our understanding of molecular interactions continues to evolve, so does the potential of compounds like 6-Chloro-5-methyl-N-[2-(4-methylpiperazin-1-YL)propyl]pyridine-3-sulfonamide. Innovations in drug design principles and biotechnological tools are opening new avenues for therapeutic intervention. For instance, structure-based drug design leverages computational models to predict how modifications to the molecule might impact its biological activity. Such approaches are particularly valuable when dealing with complex scaffolds like this one.

The future prospects for 6-Chloro-5-methyl-N-[2-(4-methylpiperazin-1-YL)propyl]pyridine-3-sulfonamide are bright, with ongoing research aiming to translate preclinical findings into clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate this process. By combining expertise from chemistry, biology, and medicine, scientists can accelerate the development of novel therapeutics that address unmet medical needs.

In conclusion,6-Chloro-5-methyl-N-[2-(4-methylpiperazin-1-YL)propyl]pyridine-3-sulfonamide (CAS No. 1385426-60-7) represents a compelling example of how structural complexity can be leveraged to develop innovative pharmaceuticals. Its unique combination of functional groups and promising biological activities make it a cornerstone in current research efforts within chemical biology. As we continue to uncover new insights into its mechanisms and applications,this compound is poised to play a significant role in shaping future therapeutic strategies across multiple disease areas.